Cas no 2034392-37-3 (6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide)

• Product Name: 6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• CAS No: 2034392-37-3
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5408107
• Update Time: 2025-05-24

6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• 6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide

• Inchi： 1S/C18H18N4O2/c1-11-10-22-16(18(24)19-11)9-15(21-22)17(23)20-14-8-4-6-12-5-2-3-7-13(12)14/h2-3,5,7,9-10,14H,4,6,8H2,1H3,(H,19,24)(H,20,23)
• InChI Key： ZVEUIEZUZSEDIE-UHFFFAOYSA-N
• SMILES： C12=CC(C(NC3C4=C(C=CC=C4)CCC3)=O)=NN1C=C(C)NC2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide

Comprehensive Analysis of 6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide (CAS No. 2034392-37-3)

The compound 6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide (CAS No. 2034392-37-3) is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core coupled with a tetrahydronaphthalen-1-yl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to other bioactive compounds.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. The 6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide fits into this trend, as its scaffold is reminiscent of compounds used in oncology and inflammatory disease research. Its carboxamide group and pyrazine ring system are critical for its binding affinity, a feature often explored in drug design and structure-activity relationship (SAR) studies.

One of the most frequently searched questions in the scientific community is: "What are the potential applications of pyrazolo[1,5-a]pyrazine derivatives?" This compound provides a compelling answer, as its derivatives have shown promise in modulating protein-protein interactions and enzyme activity. Additionally, its tetrahydronaphthalene component is a common motif in pharmaceuticals, known for enhancing lipophilicity and bioavailability—key factors in ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

From a synthetic chemistry perspective, the preparation of 6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often optimized for yield and purity, as impurities can significantly impact biological activity. The compound's CAS No. 2034392-37-3 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

Another hot topic in the field is the role of scaffold hopping in drug discovery. The pyrazolo[1,5-a]pyrazine core of this compound offers a versatile platform for medicinal chemists to explore structural variations, potentially leading to new lead compounds with improved efficacy and safety profiles. This aligns with the growing interest in fragment-based drug design, where small molecular fragments are assembled into larger, more complex structures.

In summary, 6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide represents a fascinating area of research with broad implications for drug development. Its structural features, combined with its potential biological activities, make it a valuable subject for further investigation. As the scientific community continues to explore its applications, this compound may soon find its place in the next generation of therapeutic agents.